Cas no 99445-20-2 (endo-1-azabicyclo[2.2.1]heptan-3-amine)

• Product Name: endo-1-azabicyclo[2.2.1]heptan-3-amine
• CAS No: 99445-20-2
• MF: C₆H₁₂N₂
• MW: 112.172881126404
• MDL: MFCD31926955
• CID: 797133
• PubChem ID: 55284928
• Update Time: 2025-11-02

endo-1-azabicyclo[2.2.1]heptan-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-Azabicyclo[2.2.1]heptan-3-amine,(1R,3S,4S)-rel-
• 2S-1-Aza-bicyclo[2.2.1]hept-2-ylamine
• endo-1-azabicyclo[2.2.1]heptan-3-amine
• endo-1-Aza-bicyclo[2.2.1]hept-3-ylamine
• EN300-95875
• 1395472-65-7
• AKOS006350317
• SCHEMBL8323955
• (1R,3S,4S)-1-Aza-bicyclo[2.2.1]hept-3-ylamine
• DTXSID301238156
• rel-(1R,3S,4S)-1-Azabicyclo[2.2.1]heptan-3-amine
• (3S,4S)-1-azabicyclo[2.2.1]heptan-3-amine
• 2416138-48-0
• 99445-20-2

• MDL： MFCD31926955
• Inchi： 1S/C6H12N2/c7-6-4-8-2-1-5(6)3-8/h5-6H,1-4,7H2/t5-,6+/m0/s1
• InChI Key： LZEPFDKCZQKGBT-NTSWFWBYSA-N
• SMILES： N12CC[C@@H](C1)[C@@H](C2)N

Computed Properties

• Exact Mass: 112.100048391g/mol
• Monoisotopic Mass: 112.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• PSA: 29.26000
• LogP: 0.63500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Aminopiperidines

Additional information on endo-1-azabicyclo[2.2.1]heptan-3-amine

Comprehensive Overview of endo-1-azabicyclo[2.2.1]heptan-3-amine (CAS No. 99445-20-2): Properties, Applications, and Research Insights

endo-1-azabicyclo[2.2.1]heptan-3-amine, identified by its CAS number 99445-20-2, is a bicyclic organic compound featuring a unique nitrogen-containing structure. This molecule belongs to the class of azabicycloalkanes, which are increasingly studied for their potential in pharmaceutical and material science applications. Its rigid bicyclic framework and amine functionality make it a valuable intermediate in synthetic chemistry, particularly in the design of bioactive molecules.

The structural uniqueness of endo-1-azabicyclo[2.2.1]heptan-3-amine lies in its bridged ring system, which imparts stereochemical control and stability. Researchers have explored its role in modulating receptor interactions, especially in neurological and metabolic pathways. Recent studies highlight its utility in developing enzyme inhibitors and ligands for G-protein-coupled receptors (GPCRs), aligning with the growing demand for precision therapeutics.

In the context of green chemistry, this compound has garnered attention due to its potential as a sustainable building block. With industries prioritizing eco-friendly synthesis routes, 99445-20-2 offers advantages such as reduced byproduct formation and compatibility with catalytic processes. Innovations in flow chemistry and microwave-assisted synthesis have further optimized its production, addressing scalability challenges.

From a commercial perspective, endo-1-azabicyclo[2.2.1]heptan-3-amine is often searched alongside terms like "high-purity azabicyclo compounds" and "custom synthesis services", reflecting its niche market demand. Analytical techniques such as HPLC and NMR spectroscopy are critical for quality control, ensuring compliance with pharmaceutical-grade standards. Suppliers frequently emphasize batch-to-batch consistency and regulatory documentation to meet client requirements.

Emerging trends also link this compound to drug discovery for neurodegenerative diseases, a hot topic in biomedical research. Its ability to cross the blood-brain barrier (BBB) has spurred investigations into neuroprotective agents and cognitive enhancers. Public databases like PubMed and Reaxys show a rising number of publications referencing CAS 99445-20-2, underscoring its scientific relevance.

For researchers, common queries include "synthetic routes for azabicyclo[2.2.1]heptane derivatives" and "safety data sheets for 99445-20-2". While the compound itself is not classified as hazardous, proper handling protocols are essential, as with all fine chemicals. Storage recommendations typically highlight anhydrous conditions and temperature-controlled environments to preserve stability.

In summary, endo-1-azabicyclo[2.2.1]heptan-3-amine exemplifies the intersection of structural innovation and practical utility. Its applications span medicinal chemistry, catalysis, and material science, driven by ongoing advancements in synthetic methodologies. As interest in tailored heterocycles grows, this compound is poised to remain a focal point in both academic and industrial research.